Cas no 15404-76-9 (Fuscaxanthone C)

Fuscaxanthone C Properties

Names and Identifiers

• 9H-Xanthen-9-one,1-hydroxy-3,6,7-trimethoxy-2,8-bis(3-methyl-2-buten-1-yl)-
• Fuscaxanthone C
• 1-hydroxy-3,6,7-trimethoxy-2,8-bis(3-methylbut-2-enyl)xanthen-9-one
• 3,6-Dimethylmangostin
• 3,6-Di-O-methylmangostin
• dimethylmangostin
• di-O-methylmangostin
• Mangostin,dimethyl
• 1-Hydroxy-3,6,7-trimethoxy-2,8-bis(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
• NSC 27594
• NSC27594
• MANGOSTIN,DIMETHYL-
• D047BK20VG
• 1-HYDROXY-3,6,7-TRIMETHOXY-2,8-DIPRENYLXANTHONE
• 1-Hydroxy-3,6,7-trimethoxy-2,8-bis(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
• Dimethyl-Mangostin
• Mangostin, dimethyl-
• 3,6-di-O-methyl-alpha-mangostin
• BDBM50346340
• +Expand

• InChIKey： FCIKYGUVHWZSJV-UHFFFAOYSA-N
• Inchi： 1S/C26H30O6/c1-14(2)8-10-16-18(29-5)12-20-23(24(16)27)25(28)22-17(11-9-15(3)4)26(31-7)21(30-6)13-19(22)32-20/h8-9,12-13,27H,10-11H2,1-7H3
• SMILES： O1C2=C([H])C(=C(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C(=C2C(C2C1=C([H])C(=C(C=2C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O)O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 438.204239g/mol
• Surface Charge: 0
• XLogP3: 6.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 438.204239g/mol
• Monoisotopic Mass: 438.204239g/mol
• Topological Polar Surface Area: 74.2Ų
• Heavy Atom Count: 32
• Complexity: 707
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 438.5

Experimental Properties

• LogP: 5.69500
• PSA: 78.13000
• Melting Point: 119-122 ºC (ligroine acetone )
• Solubility: Insuluble (1.7E-6 g/L) (25 ºC),
• Color/Form: Yellow powder
• Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Xanthones